Cas no 791626-56-7 (2-Propenamide, N-(4-fluorophenyl)-3-phenyl-, (2E)-)

• Product Name: 2-Propenamide, N-(4-fluorophenyl)-3-phenyl-, (2E)-
• CAS No: 791626-56-7
• MF: C₁₅H₁₂FNO
• MW: 241.260287284851
• CID: 4188981
• PubChem ID: 727131
• Update Time: 2025-04-24

2-Propenamide, N-(4-fluorophenyl)-3-phenyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-(4-fluorophenyl)-3-phenyl-, (2E)-
• SCHEMBL7707929
• SR-01000195209-1
• (2E)-N-(4-fluorophenyl)-3-phenylprop-2-enamide
• 19358-27-1
• STK414223
• N-(4-fluorophenyl)-3-phenylacrylamide
• SMSF0003232
• CCG-356886
• 791626-56-7
• BDBM50429755
• N-(4-Fluorophenyl)Cinnamamide
• CHEMBL2336361
• CB12191
• AKOS003239486
• NSC191383
• BIM-0009200.P001
• NSC-191383
• SR-01000195209

• Inchi： 1S/C15H12FNO/c16-13-7-9-14(10-8-13)17-15(18)11-6-12-4-2-1-3-5-12/h1-11H,(H,17,18)/b11-6+
• InChI Key： FSGUMUYMSDYGOB-IZZDOVSWSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 241.090292168Da
• Monoisotopic Mass: 241.090292168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.1Ų